Cas no 99853-52-8 (4-(Chloromethyl)-3-methyl-1-phenyl-1h-pyrazole)

• Product Name: 4-(Chloromethyl)-3-methyl-1-phenyl-1h-pyrazole
• CAS No: 99853-52-8
• MF: C₁₁H₁₁ClN₂
• MW: 206.671441316605
• CID: 5741922
• PubChem ID: 11206545
• Update Time: 2025-09-28

4-(Chloromethyl)-3-methyl-1-phenyl-1h-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(CHLOROMETHYL)-3-METHYL-1-PHENYL-1H-PYRAZOLE
• EN300-1461251
• SCHEMBL4882289
• 99853-52-8
• 1H-Pyrazole, 4-(chloromethyl)-3-methyl-1-phenyl-
• 4-(Chloromethyl)-3-methyl-1-phenyl-1h-pyrazole

• Inchi： 1S/C11H11ClN2/c1-9-10(7-12)8-14(13-9)11-5-3-2-4-6-11/h2-6,8H,7H2,1H3
• InChI Key： CMLMMJPKJBTHRB-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C=C(CCl)C(C)=N1

Computed Properties

• Exact Mass: 206.0610761g/mol
• Monoisotopic Mass: 206.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Melting Point: 73-74 °C
• Boiling Point: 170-174 °C(Press: 4 Torr)
• pka: 0.28±0.10(Predicted)

Additional information on 4-(Chloromethyl)-3-methyl-1-phenyl-1h-pyrazole

Comprehensive Overview of 4-(Chloromethyl)-3-methyl-1-phenyl-1H-pyrazole (CAS No. 99853-52-8)

4-(Chloromethyl)-3-methyl-1-phenyl-1H-pyrazole (CAS No. 99853-52-8) is a versatile heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloromethyl group and a phenyl ring, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its applications in developing bioactive molecules and small-molecule inhibitors. The growing interest in pyrazole derivatives for drug discovery aligns with trends in targeted therapy and precision medicine, making this compound particularly relevant.

The compound’s CAS number 99853-52-8 is often queried in databases like SciFinder and Reaxys, reflecting its importance in organic synthesis. Recent studies highlight its role in designing kinase inhibitors, a hot topic in oncology research. Users also frequently ask about its synthetic routes, purification methods, and handling precautions, emphasizing the need for detailed technical data. Its chloromethyl functional group enables further derivatization, a feature exploited in combinatorial chemistry and high-throughput screening.

In agrochemical applications, 4-(Chloromethyl)-3-methyl-1-phenyl-1H-pyrazole serves as a precursor for crop protection agents. With increasing global focus on sustainable agriculture, this compound’s potential in developing low-toxicity pesticides has garnered attention. Searches for environmentally friendly pyrazole analogs often lead to discussions about its derivatives. Additionally, its stability under various reaction conditions makes it a preferred choice for scale-up processes in industrial settings.

The compound’s spectroscopic properties (e.g., NMR, IR) are well-documented, aiding in structural elucidation workflows. Laboratories frequently seek reference spectra or analytical protocols for quality control. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) further expands its utility in catalysis research, a trending area in green chemistry. Users exploring atom-efficient synthesis often inquire about its reactivity patterns.

From a commercial perspective, suppliers of CAS 99853-52-8 emphasize its high purity grades (e.g., >98%) to meet stringent research demands. The compound’s storage stability and solubility profiles are common search queries, reflecting practical concerns in laboratory handling. Regulatory compliance, such as REACH certification, is another frequently discussed aspect, especially in the European market.

In summary, 4-(Chloromethyl)-3-methyl-1-phenyl-1H-pyrazole (CAS No. 99853-52-8) bridges multiple scientific disciplines, from medicinal chemistry to material science. Its adaptability to diverse chemical transformations ensures sustained relevance in both academic and industrial research. As interest in tailored molecular scaffolds grows, this compound remains a cornerstone for innovation.